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Introduction

3,3-Dimethylindoline, with the CAS number 1914-02-9, is a heterocyclic organic compound.[1]
It belongs to the indoline family, which is a core structural motif in a wide array of biologically
active compounds and a valuable building block in synthetic organic chemistry. Understanding
the fundamental physicochemical properties of 3,3-Dimethylindoline is crucial for its
application in medicinal chemistry, materials science, and as a versatile pharmaceutical
intermediate.[2] This technical guide provides a comprehensive overview of its key
physicochemical characteristics, detailed experimental protocols for their determination, and a
representative synthetic workflow.

Core Physicochemical Properties

The physicochemical properties of a compound govern its behavior in various chemical and
biological systems. These parameters are essential for predicting its solubility, absorption,
distribution, metabolism, and excretion (ADME) profile in drug discovery and for optimizing
reaction conditions in chemical synthesis. The key properties of 3,3-Dimethylindoline are
summarized in the table below.
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Property Value Source
3,3-dimethyl-2,3-dihydro-1H-

IUPAC Name , [1]
indole
3,3-Dimethyl-2,3-dihydro-1H-

Synonyms ) [1]
indole

CAS Number 1914-02-9 [1]

Molecular Formula Ci1oH13N [1]

Molecular Weight 147.22 g/mol [1]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

pKa (Predicted) Data not available

LogP (Predicted)

2.8

[1]

Note: Experimental data for some properties of 3,3-Dimethylindoline are not readily available

in the literature. The provided LogP is a computed value.

Experimental Protocols

Accurate determination of physicochemical properties is fundamental in chemical research.

Below are detailed, standard methodologies for the key experiments.

Melting Point Determination

The melting point is a critical indicator of a solid compound's purity.

Protocol: Capillary Method
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o Sample Preparation: Ensure the 3,3-Dimethylindoline sample is thoroughly dried and finely
powdered.

o Capillary Loading: A small amount of the powdered sample is packed into a capillary tube,
sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it
approaches the expected melting point.

e Observation: The temperature at which the first drop of liquid appears (onset) and the
temperature at which the entire sample becomes a clear liquid (completion) are recorded.
This range represents the melting point. A narrow melting range (0.5-1 °C) is indicative of a
pure compound.

Boiling Point Determination

The boiling point provides insight into the volatility of a liquid compound.
Protocol: Micro Boiling Point Method (Thiele Tube)

o Sample Preparation: A small volume (a few milliliters) of liquid 3,3-Dimethylindoline is
placed into a small test tube or a fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample.

o Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil).

o Heating: The Thiele tube is gently and uniformly heated. As the temperature rises, air
trapped in the capillary tube will expand and exit as a slow stream of bubbles.

o Observation: The heating is continued until a continuous and rapid stream of bubbles
emerges from the capillary tube. At this point, the heat source is removed. The liquid will

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1314585?utm_src=pdf-body
https://www.benchchem.com/product/b1314585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

begin to cool. The temperature at which the bubbling stops and the liquid is drawn back into
the capillary tube is recorded as the boiling point.

Solubility Determination

Solubility is a crucial parameter for drug formulation and reaction solvent selection.
Protocol: Equilibrium Solubility Method

o Sample Preparation: An excess amount of 3,3-Dimethylindoline is added to a known
volume of the desired solvent (e.g., water, ethanol, DMSO) in a sealed vial.

» Equilibration: The mixture is agitated (e.g., using a shaker or stirrer) at a constant
temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

e Phase Separation: The saturated solution is allowed to stand, or is centrifuged, to separate
the undissolved solid.

e Quantification: A carefully measured aliquot of the clear supernatant is withdrawn and
diluted. The concentration of 3,3-Dimethylindoline in the diluted solution is then determined
using a suitable analytical technique, such as High-Performance Liquid Chromatography
(HPLC) with a UV detector or UV-Vis spectroscopy, against a standard curve.

Calculation: The solubility is expressed in units such as mg/mL or mol/L.

Synthetic Workflow

3,3-Dimethylindoline can be synthesized through the catalytic hydrogenation of its
corresponding indole precursor, 3,3-dimethyl-3H-indole. This reaction involves the reduction of
the C=N double bond within the indole ring system.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1314585?utm_src=pdf-body
https://www.benchchem.com/product/b1314585?utm_src=pdf-body
https://www.benchchem.com/product/b1314585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

H2 (Hydrogen Gas)

3,3-Dimethyl-3H-indole Catalyst (e.g., Pt/C, Rh, Ru)
(Precursor) Solvent (e.g., THF, Ethanol)

Acid (e.g., p-TSA)

Reactant Conditions

Catalytic Hydrogenation
(Reduction of C=N bond)

Reaction Work-up
(Filtration, Solvent Removal)

Purification
(e.g., Distillation, Chromatography)

3,3-Dimethylindoline
(Final Product)

Click to download full resolution via product page

Caption: Synthetic workflow for 3,3-Dimethylindoline via catalytic hydrogenation.

Conclusion

This technical guide has detailed the essential physicochemical properties of 3,3-
Dimethylindoline, provided standardized protocols for their experimental determination, and
outlined a common synthetic route. While some experimental data remains to be fully
characterized in the public domain, the information and methodologies presented here offer a
solid foundation for researchers and scientists working with this important heterocyclic
compound. A thorough understanding of these core properties is indispensable for leveraging
the full potential of 3,3-Dimethylindoline in drug development and organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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